![molecular formula C18H13ClN4O B8542286 Phenol, 4-[[2-amino-5-[(4-chlorophenyl)ethynyl]-4-pyrimidinyl]amino]- CAS No. 393856-31-0](/img/structure/B8542286.png)
Phenol, 4-[[2-amino-5-[(4-chlorophenyl)ethynyl]-4-pyrimidinyl]amino]-
Cat. No. B8542286
M. Wt: 336.8 g/mol
InChI Key: VCOWPAAYXDUBQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07205297B2
Procedure details
The brown solution was evaporated in vacuo (bath temperature 30° C.) to obtain a brownish-burgundy solid. The residue was stirred in dichloromethane and filtered to yield 0.4 g of 5-(4-chlorophenylethynyl)-2-diisopropylaminomethyleneamino-4-(4-hydroxyanilino)pyrimidine. The 1H NMR spectrum (CDCL3) was consistent with this structure. A mixture of 0.37 g of this product was heated in a bomb with 32 mL of methanolic ammonia at a temperature of 100° C. for five hours. The cooled bomb contents were evaporated in vacuo and triturated with ice cold water and dried to yield a mixture of the desired 2-amino-5-(4-chlorophenylethynyl)-4-(4-hydroxyanilino)pyrimidine with 2,4-diamino-5-(4-chlorophenylethynyl)pyrimidine.
[Compound]
Name
product
Quantity
0.37 g
Type
reactant
Reaction Step One
Name
2-amino-5-(4-chlorophenylethynyl)-4-(4-hydroxyanilino)pyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2,4-diamino-5-(4-chlorophenylethynyl)pyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
N.[Cl:2][C:3]1[CH:8]=[CH:7][C:6]([C:9]#[C:10][C:11]2[C:12]([NH:26][C:27]3[CH:32]=[CH:31][C:30]([OH:33])=[CH:29][CH:28]=3)=[N:13][C:14]([N:17]=CN(C(C)C)C(C)C)=[N:15][CH:16]=2)=[CH:5][CH:4]=1.NC1N=C(N)C(C#CC2C=CC(Cl)=CC=2)=CN=1>>[NH2:17][C:14]1[N:13]=[C:12]([NH:26][C:27]2[CH:28]=[CH:29][C:30]([OH:33])=[CH:31][CH:32]=2)[C:11]([C:10]#[C:9][C:6]2[CH:5]=[CH:4][C:3]([Cl:2])=[CH:8][CH:7]=2)=[CH:16][N:15]=1
|
Inputs
Step One
[Compound]
|
Name
|
product
|
|
Quantity
|
0.37 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
32 mL
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Step Three
|
Name
|
2-amino-5-(4-chlorophenylethynyl)-4-(4-hydroxyanilino)pyrimidine
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=CC=C(C=C1)C#CC=1C(=NC(=NC1)N=CN(C(C)C)C(C)C)NC1=CC=C(C=C1)O
|
|
Name
|
2,4-diamino-5-(4-chlorophenylethynyl)pyrimidine
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC1=NC=C(C(=N1)N)C#CC1=CC=C(C=C1)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The cooled bomb contents were evaporated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
triturated with ice cold water
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to yield
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
NC1=NC=C(C(=N1)NC1=CC=C(C=C1)O)C#CC1=CC=C(C=C1)Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
